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Introduction
Calcium stannate (CaSnO₃), a perovskite-type ceramic, has garnered significant interest as a

dielectric material for capacitor applications. Its attractive properties include a stable dielectric

constant over a wide range of temperatures and frequencies, low dielectric loss, and high

insulation resistance. These characteristics make it a promising candidate for use in various

electronic components, including multilayer ceramic capacitors (MLCCs). This document

provides detailed application notes, experimental protocols for synthesis and characterization,

and a summary of its dielectric properties.

Dielectric Properties of Calcium Stannate
The dielectric properties of calcium stannate can vary depending on the synthesis method,

processing conditions, and the presence of dopants. The following table summarizes typical

quantitative data for undoped calcium stannate.
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Property Value
Synthesis
Method

Frequency Reference

Dielectric

Constant (εr)
~12

Solid-State

Reaction
1 MHz [1]

Power Factor Nearly zero
Solid-State

Reaction
1 MHz [1]

Dielectric Loss

(tan δ)
< 1 Sol-Gel - [2]

Breakdown Field

(Thin Film)

~8.3 MV/cm (for

La-doped

CaSnO₃)

- DC

Experimental Protocols
Detailed methodologies for the synthesis of calcium stannate powder and the fabrication and

characterization of a ceramic capacitor are provided below.

Protocol 1: Synthesis of Calcium Stannate (CaSnO₃)
Powder
This protocol outlines three common methods for synthesizing high-purity calcium stannate

powder: solid-state reaction, sol-gel synthesis, and co-precipitation.

1.1 Solid-State Reaction Method

A conventional and straightforward method for producing ceramic powders.

Materials: Calcium carbonate (CaCO₃, ≥99% purity), Tin (IV) oxide (SnO₂, ≥99% purity).

Procedure:

Stoichiometric amounts of CaCO₃ and SnO₂ are weighed in a 1:1 molar ratio.

The powders are intimately mixed using a mortar and pestle or by ball milling with zirconia

media in ethanol for 24 hours to ensure homogeneity.
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The mixed powder is dried at 100°C for 2 hours to evaporate the ethanol.

The dried powder is placed in an alumina crucible and calcined in a muffle furnace at

1200-1400°C for 4-6 hours in an air atmosphere.

After calcination, the furnace is allowed to cool down to room temperature.

The resulting CaSnO₃ powder is ground again to break up any agglomerates.

1.2 Sol-Gel Synthesis

This method allows for the synthesis of fine, homogeneous powders at lower temperatures

compared to the solid-state reaction.

Materials: Calcium nitrate tetrahydrate (Ca(NO₃)₂·4H₂O, ≥99% purity), Tin (IV) chloride

pentahydrate (SnCl₄·5H₂O, ≥99% purity), Citric acid (C₆H₈O₇), Ethylene glycol (C₂H₆O₂),

Deionized water.

Procedure:

Prepare separate aqueous solutions of Ca(NO₃)₂·4H₂O and SnCl₄·5H₂O in deionized

water.

Mix the two solutions in a 1:1 molar ratio of Ca:Sn.

Add citric acid to the solution in a 1.5:1 molar ratio with respect to the total metal cations to

act as a chelating agent.

Add ethylene glycol in a 1:1 molar ratio with respect to citric acid to act as a polymerizing

agent.

Heat the solution at 80-90°C with continuous stirring until a transparent sol is formed.

Continue heating to evaporate the solvent and form a viscous gel.

Dry the gel in an oven at 120°C for 12 hours to obtain a precursor powder.
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Grind the precursor powder and calcine it in an alumina crucible at 700-900°C for 2-4

hours in air to obtain crystalline CaSnO₃.

1.3 Co-Precipitation Method

A wet-chemical technique that produces highly reactive and fine powders.

Materials: Calcium chloride (CaCl₂, ≥99% purity), Tin (IV) chloride pentahydrate

(SnCl₄·5H₂O, ≥99% purity), Sodium hydroxide (NaOH, ≥99% purity) or Ammonium hydroxide

(NH₄OH), Deionized water.

Procedure:

Prepare separate aqueous solutions of CaCl₂ and SnCl₄·5H₂O.

Mix the solutions in a 1:1 molar ratio of Ca:Sn.

Slowly add a precipitating agent (e.g., a 1 M NaOH solution) to the mixed metal salt

solution under vigorous stirring until the pH reaches 9-10. A white precipitate will form.

Age the precipitate by stirring the suspension for 1-2 hours at room temperature.

Filter the precipitate and wash it several times with deionized water to remove any residual

ions.

Dry the precipitate in an oven at 100°C for 12 hours.

Calcined the dried powder in an alumina crucible at 800-1000°C for 2-4 hours in air to

obtain the final CaSnO₃ powder.

Protocol 2: Fabrication and Characterization of a
CaSnO₃ Ceramic Capacitor
This protocol describes the steps to create a simple pellet-based capacitor and measure its

dielectric properties.

Materials and Equipment: Synthesized CaSnO₃ powder, Polyvinyl alcohol (PVA) solution (as

a binder), Hydraulic press, Furnace, Silver paste, LCR meter, Dielectric breakdown tester.
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Procedure:

Pellet Fabrication: a. Mix the calcined CaSnO₃ powder with a few drops of PVA solution

(e.g., 5 wt%) to aid in granulation. b. Press the granulated powder in a steel die using a

hydraulic press at a pressure of 150-200 MPa to form a green pellet (typically 10-15 mm in

diameter and 1-2 mm in thickness). c. Heat the green pellet at 600°C for 1 hour to burn out

the PVA binder. d. Sinter the pellet in a furnace at 1300-1500°C for 4-6 hours in an air

atmosphere to achieve high density. Allow the furnace to cool slowly to prevent thermal

shock.

Electrode Application: a. Polish the flat surfaces of the sintered pellet to ensure they are

parallel. b. Apply a thin layer of silver paste to both flat surfaces of the pellet to act as

electrodes. c. Dry the electroded pellet at 100-150°C for 30 minutes and then fire at 600-

800°C for 10-15 minutes to cure the silver paste and form good electrical contacts.

Dielectric Property Measurement: a. Measure the capacitance (C) and dissipation factor

(tan δ) of the fabricated capacitor at various frequencies (e.g., 1 kHz, 10 kHz, 100 kHz, 1

MHz) using an LCR meter at room temperature. b. Calculate the dielectric constant (εr)

using the formula: εr = (C * d) / (ε₀ * A), where 'd' is the thickness of the pellet, 'A' is the

area of the electrode, and ε₀ is the permittivity of free space (8.854 x 10⁻¹² F/m).

Dielectric Breakdown Strength Measurement: a. Place the capacitor in a dielectric

breakdown tester. b. Apply an increasing DC voltage across the electrodes until the

material fails and a breakdown occurs. c. The dielectric breakdown strength is calculated

by dividing the breakdown voltage by the thickness of the pellet (in kV/mm or MV/m).

Visualizations
The following diagrams illustrate the experimental workflows and logical relationships described

in the protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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